Cas no 1352529-15-7 (2-(2-tert-Butylsulfanyl-pyridin-3-yl)-pyrrolidine-1-carboxylic acid benzyl ester)

• Product Name: 2-(2-tert-Butylsulfanyl-pyridin-3-yl)-pyrrolidine-1-carboxylic acid benzyl ester
• CAS No: 1352529-15-7
• MF: C₂₁H₂₆N₂O₂S
• MW: 370.508344173431
• CID: 5159452
• Update Time: 2025-05-19

2-(2-tert-Butylsulfanyl-pyridin-3-yl)-pyrrolidine-1-carboxylic acid benzyl ester Chemical and Physical Properties

Names and Identifiers

• 2-(2-tert-Butylsulfanyl-pyridin-3-yl)-pyrrolidine-1-carboxylic acid benzyl ester

• InChI Key： HZEWTWFXPMUDHK-UHFFFAOYSA-N
• SMILES： N1(C(OCC2=CC=CC=C2)=O)CCCC1C1=CC=CN=C1SC(C)(C)C

Additional information on 2-(2-tert-Butylsulfanyl-pyridin-3-yl)-pyrrolidine-1-carboxylic acid benzyl ester

Comprehensive Overview of 2-(2-tert-Butylsulfanyl-pyridin-3-yl)-pyrrolidine-1-carboxylic acid benzyl ester (CAS No. 1352529-15-7)

2-(2-tert-Butylsulfanyl-pyridin-3-yl)-pyrrolidine-1-carboxylic acid benzyl ester is a specialized organic compound with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a pyrrolidine core linked to a pyridine derivative via a tert-butylsulfanyl group, makes it a valuable intermediate for synthesizing bioactive molecules. Researchers are increasingly interested in this compound due to its role in modulating enzyme activity and receptor binding, particularly in the context of drug discovery and medicinal chemistry.

The compound's CAS No. 1352529-15-7 ensures precise identification in regulatory and commercial databases, a critical factor for laboratories focusing on high-throughput screening or structure-activity relationship (SAR) studies. Recent trends in AI-driven drug design have amplified demand for such niche intermediates, as they enable the exploration of novel chemical spaces. Notably, the benzyl ester moiety enhances solubility, a property highly sought after in formulation development.

From a synthetic perspective, 2-(2-tert-Butylsulfanyl-pyridin-3-yl)-pyrrolidine-1-carboxylic acid benzyl ester exemplifies modern heterocyclic chemistry techniques. Its pyridine-pyrrolidine scaffold is frequently leveraged in kinase inhibitor development, a hot topic given the rise of targeted cancer therapies. Discussions on platforms like ScienceDirect and PubMed often highlight similar compounds for their bioisosteric potential, aligning with current industry priorities like fragment-based drug discovery.

Environmental and green chemistry considerations also apply to this compound. Innovations in catalytic sulfanylation methods—key to its synthesis—resonate with the broader push for atom-efficient reactions. Laboratories optimizing microwave-assisted synthesis protocols may find this molecule particularly relevant, as its structural complexity challenges conventional approaches.

In analytical applications, CAS 1352529-15-7 serves as a reference standard in LC-MS and NMR method development. Its distinct fragmentation pattern aids in metabolite identification, a recurring theme in pharmacokinetic studies. The compound’s logP and hydrogen bonding capacity further make it a case study for computational chemistry models predicting drug-likeness.

Market-wise, suppliers list this compound under categories like building blocks and pharmaceutical intermediates, reflecting its utility across R&D pipelines. Searches for custom synthesis services often include such molecules, driven by the demand for patent-free intermediates in generic drug development. The tert-butylsulfanyl group’s stability under physiological conditions adds to its appeal for prodrug design strategies.

Emerging discussions in preclinical research forums suggest potential applications of this compound in neurodegenerative disease models, given the pyrrolidine ring’s prevalence in CNS-active compounds. However, thorough toxicological profiling remains essential—a reminder of the compound’s role in broader safety assessment workflows.

In summary, 2-(2-tert-Butylsulfanyl-pyridin-3-yl)-pyrrolidine-1-carboxylic acid benzyl ester represents a convergence of synthetic innovation and therapeutic potential. Its multifaceted applications—from medicinal chemistry to analytical science—position it as a compound of enduring interest in life sciences research.